Cas no 173315-19-0 (1-O-Tert-butyl 2-O-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate)

• Product Name: 1-O-Tert-butyl 2-O-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate
• CAS No: 173315-19-0
• MF: C₁₁H₁₇F₂NO₄
• MW: 265.253790616989
• CID: 4704338
• PubChem ID: 10778071
• Update Time: 2025-05-25

1-O-Tert-butyl 2-O-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate
• 1-O-Tert-butyl 2-O-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate
• 1-(tert-Butyl) 2-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate
• CS-0132088
• AT19412
• SCHEMBL16914271
• 173315-19-0
• UUFLXFGWVDSBNX-UHFFFAOYSA-N
• O1-tert-butyl O2-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate

• MDL： MFCD22681955
• Inchi： 1S/C11H17F2NO4/c1-10(2,3)18-9(16)14-6-5-11(12,13)7(14)8(15)17-4/h7H,5-6H2,1-4H3
• InChI Key： UUFLXFGWVDSBNX-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(=O)OC(C)(C)C)C1C(=O)OC)F

Computed Properties

• Exact Mass: 265.11256435g/mol
• Monoisotopic Mass: 265.11256435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-O-Tert-butyl 2-O-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate

Latest Research on 1-O-Tert-butyl 2-O-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate (CAS: 173315-19-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-O-Tert-butyl 2-O-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate (CAS: 173315-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropyrrolidine scaffold, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

One of the key areas of research involving this compound is its role as a building block for the synthesis of fluorinated peptidomimetics. Fluorination is a common strategy in drug design to enhance metabolic stability, bioavailability, and binding affinity. Researchers have utilized 1-O-Tert-butyl 2-O-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate to introduce fluorine atoms into peptide backbones, resulting in compounds with improved pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this intermediate into a series of protease inhibitors, showing enhanced selectivity and potency compared to non-fluorinated analogs.

Another significant application of this compound lies in its use as a precursor for the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the difluoropyrrolidine moiety has been shown to interact favorably with the ATP-binding sites of various kinases. Recent preclinical studies have highlighted the potential of derivatives synthesized from 173315-19-0 in targeting aberrant kinase signaling pathways, with promising results in vitro and in animal models. These findings were presented at the 2024 American Chemical Society National Meeting, underscoring the compound's relevance in oncology drug discovery.

In addition to its pharmacological applications, 1-O-Tert-butyl 2-O-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate has also been investigated for its utility in chemical biology probes. Its ability to serve as a bifunctional linker enables the conjugation of small molecules to proteins or other biomolecules, facilitating studies of molecular interactions and cellular processes. A recent publication in ACS Chemical Biology detailed the use of this compound in the development of activity-based probes for studying enzyme dynamics in live cells.

The synthetic accessibility of 173315-19-0 has also been a focus of recent research. Several groups have reported optimized synthetic routes that improve yield and scalability, making this compound more accessible for broader applications. These advancements, documented in Organic Process Research & Development, have significant implications for industrial-scale production of fluorinated pharmaceuticals.

Looking forward, researchers anticipate expanding the applications of 1-O-Tert-butyl 2-O-methyl 3,3-difluoropyrrolidine-1,2-dicarboxylate in drug discovery, particularly in areas requiring enhanced molecular recognition and metabolic stability. Its unique structural features continue to make it a valuable tool in the medicinal chemist's arsenal, with potential applications in developing treatments for various diseases, including cancer, infectious diseases, and neurological disorders.